Cas no 1956434-59-5 (H-Trp(4-OMe)-OMe)

• Product Name: H-Trp(4-OMe)-OMe
• CAS No: 1956434-59-5
• MF: C₁₃H₁₆N₂O₃
• MW: 248.277743339539
• CID: 4914251
• Update Time: 2025-08-02

H-Trp(4-OMe)-OMe Chemical and Physical Properties

Names and Identifiers

• (S)-Methyl 2-amino-3-(4-methoxy-1H-indol-3-yl)propanoate
• H-Trp(4-OMe)-OMe

• Inchi： 1S/C13H16N2O3/c1-17-11-5-3-4-10-12(11)8(7-15-10)6-9(14)13(16)18-2/h3-5,7,9,15H,6,14H2,1-2H3/t9-/m0/s1
• InChI Key： QANZHTDVGPRGEI-VIFPVBQESA-N
• SMILES： O(C)C1=CC=CC2=C1C(=CN2)C[C@@H](C(=O)OC)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 298
• XLogP3: 1.4
• Topological Polar Surface Area: 77.3

Additional information on H-Trp(4-OMe)-OMe

Exploring the Potential of H-Trp(4-OMe)-OMe: A Comprehensive Overview

The compound H-Trp(4-OMe)-OMe, with the CAS number 1956434-59-5, has garnered significant attention in the fields of chemistry and pharmacology due to its unique structural properties and potential applications. This compound is a derivative of tryptophan, a naturally occurring amino acid, and its modified structure introduces novel functionalities that make it a promising candidate for various research and industrial applications.

Recent studies have highlighted the importance of H-Trp(4-OMe)-OMe in understanding the relationship between chemical structure and biological activity. The methoxy (OMe) group attached to the 4-position of the indole ring in tryptophan plays a crucial role in modulating the compound's pharmacokinetic properties. This modification enhances its stability and bioavailability, making it a valuable tool in drug discovery and development.

One of the most exciting developments involving H-Trp(4-OMe)-OMe is its potential as a precursor for synthesizing bioactive molecules. Researchers have successfully utilized this compound to create derivatives with enhanced antioxidant and anti-inflammatory properties. These findings suggest that H-Trp(4-OMe)-OMe could serve as a building block for developing novel therapeutic agents targeting oxidative stress-related diseases.

In addition to its role in drug development, H-Trp(4-OMe)-OMe has also been explored for its applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent experiments have demonstrated that films made from this compound exhibit favorable charge transport characteristics, which could be leveraged in the design of next-generation electronic materials.

The synthesis of H-Trp(4-OMe)-OMe has been optimized through advancements in organic chemistry. Modern methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions, have enabled researchers to achieve higher yields and purities. These improvements not only facilitate large-scale production but also pave the way for further exploration of this compound's properties.

From a sustainability perspective, the use of renewable feedstocks and green chemistry principles in the synthesis of H-Trp(4-OMe)-OMe is gaining traction. By adopting eco-friendly approaches, scientists aim to reduce the environmental footprint associated with its production while maintaining high-quality standards.

In conclusion, H-Trp(4-OMe)-OMe represents a versatile platform for advancing both scientific research and industrial applications. Its unique chemical properties, combined with recent breakthroughs in synthesis and application development, position it as a key player in diverse fields ranging from medicine to materials science. As research continues to unfold, the full potential of this compound will undoubtedly be realized, contributing significantly to scientific progress.